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Cat. No. 83321011

For Immediate Release

This technical guide provides a comprehensive analysis of the molecular formula and weight of
glucosamine sulfate sodium chloride, a compound of significant interest in the fields of
biochemistry and pharmacology. This document is intended for researchers, scientists, and
professionals in drug development, offering in-depth data and methodologies to support
advanced research and formulation activities.

Executive Summary

Glucosamine sulfate is frequently stabilized as a salt complex, with the sodium chloride form
being a common and well-documented entity. Precise knowledge of its molecular formula and
weight is fundamental for stoichiometric calculations, formulation development, and regulatory
submissions. This guide establishes the definitive molecular formula and weight of the
glucosamine sulfate sodium chloride complex through an aggregation of pharmacopoeial
data and chemical database information, supported by a first-principles calculation of its
molecular weight.

Molecular Identification and Properties
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Glucosamine sulfate sodium chloride is chemically a complex of two molecules of
glucosamine, one molecule of sulfuric acid, and two molecules of sodium chloride. This stable
double salt is the form often utilized in pharmaceutical preparations and dietary supplements.

Molecular Formula

The comprehensive molecular formula for the glucosamine sulfate sodium chloride complex
is C12H28Cl2N2Naz2014S.

This formula is derived from the composition of its constituent parts:
e Two Glucosamine molecules: 2 x (CeH13NOs)

e One Sulfuric Acid molecule: H2SOa

e Two Sodium Chloride molecules: 2 x (NaCl)

The CAS number for this specific complex is 38899-05-7. It is important to distinguish this from
other forms of glucosamine or its simpler salts, as variations in the salt form will alter the
molecular weight and composition.

Molecular Weight

The molecular weight of glucosamine sulfate sodium chloride is 573.31 g/mol . This value is
consistently reported across major pharmacopoeias and chemical reference standards.

Data Presentation

For clarity and ease of comparison, the molecular and atomic data are summarized in the
tables below.

Table of Molecular Formulas
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Compound Molecular Formula
Glucosamine (base) CeH13NOs

Sulfuric Acid H2S0a4

Sodium Chloride NaCl

Glucosamine Sulfate Sodium Chloride Complex  Ci2H2s8Cl2N2Na2014S

Table of Atomic Weights for Molecular Weight

Calculation

Element Symbol Atomic Weight ( g/mol )
Carbon C 12.011

Hydrogen H 1.008

Chlorine Cl 35.453

Nitrogen N 14.007

Sodium Na 22.990

Oxygen @) 15.999

Sulfur S 32.065

Experimental Protocols

The determination of the molecular formula and weight of a compound like glucosamine
sulfate sodium chloride relies on a combination of analytical techniques.

Mass Spectrometry

Objective: To determine the mass-to-charge ratio of the ionized compound and its fragments,
confirming its molecular weight.

Methodology:
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o Sample Preparation: A dilute solution of glucosamine sulfate sodium chloride is prepared
in a suitable solvent, such as a water-methanol mixture.

« lonization: Electrospray ionization (ESI) is a commonly employed technique for this type of
molecule, as it is a soft ionization method that minimizes fragmentation of the complex.

e Mass Analysis: The ionized sample is introduced into a mass analyzer (e.g., Quadrupole,
Time-of-Flight). The analyzer separates the ions based on their mass-to-charge ratio.

o Detection: The separated ions are detected, and a mass spectrum is generated, which plots
ion intensity versus mass-to-charge ratio. The peak corresponding to the intact molecular ion
of the complex is identified to confirm the molecular weight.

Elemental Analysis

Objective: To determine the percentage composition of each element in the compound.
Methodology:

» A precisely weighed sample of glucosamine sulfate sodium chloride is subjected to
combustion analysis for Carbon, Hydrogen, and Nitrogen.

o The sample is heated to a high temperature in the presence of an oxidant, converting carbon
to COz, hydrogen to H20, and nitrogen to Nz gas.

e The amounts of these combustion products are accurately measured, and from these, the
percentage of each element in the original sample is calculated.

o Separate analytical methods, such as ion chromatography or titration, are used to determine
the content of Sulfur, Chlorine, and Sodium.

e The experimentally determined elemental percentages are then compared with the
theoretical percentages calculated from the proposed molecular formula
(C12H28CIl2N2Naz2014S) to verify its accuracy.

Visualization of the Molecular Complex
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The logical relationship between the constituent molecules forming the glucosamine sulfate
sodium chloride complex can be visualized.

Logical Structure of Glucosamine Sulfate Sodium Chloride

Constituent Molecules

Glucosamine Glucosamine Sulfuric Acid Sodium Chloride Sodium Chloride
(CeH13NOs) (CeH13NOs) (H2S0a4) (NaCl) (NaCl)

Final Complex
\ 4

Glucosamine Sulfate Sodium Chloride

(C12H28CI2N2Na2014S)

Click to download full resolution via product page

Caption: Formation of the Glucosamine Sulfate Sodium Chloride Complex.

 To cite this document: BenchChem. [Unraveling the Molecular Identity of Glucosamine
Sulfate Sodium Chloride: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b3321011#molecular-formula-and-weight-of-
glucosamine-sulfate-sodium-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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